Cas no 872678-65-4 (Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)-)

• Product Name: Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)-
• CAS No: 872678-65-4
• MF: C₂₆H₂₂NO₂P
• MW: 411.432147502899
• CID: 4271599
• PubChem ID: 118878586
• Update Time: 2025-06-15

Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)-
• 872678-65-4
• SCHEMBL17513069
• N,N-BIS[(1S)-(-)-PHENYLETHYL]DIBENZO[D,F][1,3,2]DIOXAPHOSPHEPIN-6-AMINE
• N,N-bis(2-phenylethyl)-8,10-dioxa-9-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(15),2,4,6,11,13-hexaen-9-amine

• Inchi： 1S/C26H22NO2P/c1-3-11-21(12-4-1)19-27(20-22-13-5-2-6-14-22)30-28-25-17-9-7-15-23(25)24-16-8-10-18-26(24)29-30/h1-18H,19-20H2
• InChI Key： BFAIXCDLQBHIGX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2=CC=CC=C2OP1N(CC1=CC=CC=C1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 439.17011607Da
• Monoisotopic Mass: 439.17011607Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)-

Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- (CAS No. 872678-65-4): A Comprehensive Overview

Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)-, identified by its CAS number 872678-65-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a unique fused ring system, has garnered attention due to its structural complexity and potential biological activities. The compound's structure consists of a dioxaphosphine core linked to two benzene rings, with an amine functional group at the 6-position and N,N-bis(phenylmethyl) substituents, contributing to its distinct chemical properties.

The synthesis and characterization of this compound have been subjects of extensive research. The Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine core is particularly noteworthy for its ability to interact with biological targets in novel ways. Recent studies have highlighted the compound's potential as a scaffold for developing new therapeutic agents. The presence of the dioxaphosphine moiety introduces a unique electronic environment that can modulate interactions with biological molecules, making it an attractive candidate for drug discovery.

In the realm of pharmaceutical development, the N,N-bis(phenylmethyl) substituents play a crucial role in enhancing the compound's binding affinity and stability. These bulky groups can shield the amine functionality from unwanted interactions while simultaneously improving solubility and bioavailability. The combination of these features makes Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that it could interfere with pathways involved in inflammation and cancer progression. These findings are particularly exciting given the growing demand for targeted therapies that address complex pathological processes.

The chemical properties of Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- also make it an interesting subject for material science applications. Its rigid structure and ability to form stable complexes with other molecules suggest potential uses in the development of new materials with tailored properties. For example, it could be employed as a ligand in catalytic systems or as a component in functional polymers designed for specific applications.

From a synthetic chemistry perspective, the synthesis of this compound presents unique challenges due to its complex architecture. However, recent methodological advances have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to access this molecule in sufficient quantities for detailed structural and functional studies.

The potential applications of Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental biological processes at the molecular level. Researchers are exploring its interactions with proteins and nucleic acids to gain insights into how these molecules function within cells. Such knowledge could pave the way for new therapeutic strategies targeting diseases caused by aberrant molecular interactions.

In conclusion, Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-bis(phenylmethyl)- (CAS No. 872678-65-4) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structure and chemical properties make it an attractive candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this molecule is poised to play a crucial role in advancing our understanding of biological systems and developing innovative therapeutic solutions.